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Compound of Interest

Compound Name: Ethyl 2-methylbutanoate-d9

Cat. No.: B15556850 Get Quote

This document provides a detailed analysis of the molecular weight of the deuterated organic

compound, Ethyl 2-methylbutanoate-d9. It is intended for researchers, scientists, and

professionals in the field of drug development and chemical analysis who require precise

molecular weight information for this isotopically labeled compound.

Quantitative Data Summary
The molecular weight of Ethyl 2-methylbutanoate-d9 is determined by its molecular formula,

which incorporates nine deuterium atoms. The following table summarizes the key quantitative

data for this compound.

Property Value Reference

Molecular Formula C₇H₅D₉O₂ [1]

Molecular Weight 139.2403 g/mol [1]

Non-Deuterated Formula C₇H₁₄O₂ [2][3]

Non-Deuterated M.W. 130.18 g/mol [3][4]

Molecular Weight Calculation
The molecular weight of Ethyl 2-methylbutanoate-d9 is calculated by summing the atomic

weights of its constituent atoms. The calculation is based on the atomic weights of carbon,
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hydrogen, deuterium, and oxygen.

Element Symbol Count
Atomic
Weight
(amu)

Total
Weight
(amu)

Reference

Carbon C 7 12.011 84.077 [5][6][7]

Hydrogen H 5 1.008 5.040 [5][8][9]

Deuterium D 9 2.014 18.126 [10][11]

Oxygen O 2 15.999 31.998 [5][12][13][14]

Total 139.241

Note: The calculated molecular weight of 139.241 amu is consistent with the referenced value

of 139.2403 g/mol .[1] The slight difference is due to rounding of the atomic weights used in this

table.

Visualization of Molecular Composition
The following diagram illustrates the elemental composition of Ethyl 2-methylbutanoate-d9.
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Elemental composition of Ethyl 2-methylbutanoate-d9.

Methodological Considerations
The determination of the molecular weight of a specific chemical compound like Ethyl 2-
methylbutanoate-d9 is a standard calculation based on its known molecular formula and the

atomic weights of its constituent isotopes. As such, detailed experimental protocols for this
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determination are not applicable in this context. The primary method for experimentally

verifying the molecular weight of a compound is mass spectrometry, which would confirm the

calculated value.

Similarly, signaling pathways are complex biological processes and are not relevant to the

fundamental chemical property of molecular weight. Therefore, a visualization of such

pathways is not included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Molecular Weight of Ethyl 2-
methylbutanoate-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556850#ethyl-2-methylbutanoate-d9-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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